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Compound of Interest

Compound Name: Celgosivir

Cat. No.: B15563195 Get Quote

For researchers and scientists engaged in drug development, ensuring a robust safety protocol

is paramount. This guide provides essential, immediate safety and logistical information for the

handling of Celgosivir, an α-glucosidase I inhibitor. By adhering to these procedural steps,

laboratories can maintain a safe environment and build a culture of safety-conscious research.

Immediate Safety and Handling Precautions
Celgosivir is a chemical compound that requires careful handling to minimize exposure risk.

Although specific occupational exposure limits (OELs) have not been established for

Celgosivir, its relationship to Castanospermine—a compound known to be harmful if

swallowed, in contact with skin, or if inhaled—necessitates stringent safety measures. The

following table summarizes the key safety information.[1][2]
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Hazard Classification
Personal Protective
Equipment (PPE)
Requirements

Disposal

Acute Toxicity: Harmful if

swallowed, in contact with skin,

or if inhaled.[1] May cause

skin, eye, and respiratory tract

irritation.[2]

Eye Protection: Chemical

safety goggles. Hand

Protection: Nitrile gloves

(double gloving

recommended). Body

Protection: Laboratory coat.

Respiratory Protection: Use in

a well-ventilated area. If dust is

generated, a NIOSH-approved

respirator (e.g., N95) is

required.[2]

Dispose of as chemical waste

in accordance with local, state,

and federal regulations. Do not

dispose of with household

garbage or allow to reach the

sewage system.[1]

Occupational Exposure Limits

(OELs)

Not Established. Handle with

caution.

Operational Plan for Handling Celgosivir
A systematic approach to handling Celgosivir powder is critical to ensure the safety of all

laboratory personnel.

Preparation and Pre-Handling Checklist:
Area Preparation: Ensure the designated workspace, preferably a chemical fume hood or a

ventilated enclosure, is clean and uncluttered.

Documentation: Have the Safety Data Sheet (SDS) for a related compound like

Castanospermine readily available for reference.

Personal Protective Equipment (PPE): Before handling, don the following PPE:

Chemical safety goggles

Nitrile gloves (consider double gloving for added protection)
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A clean laboratory coat

Handling and Aliquoting the Powder:
Weighing: Conduct all weighing and handling of Celgosivir powder within a chemical fume

hood or a containment ventilated enclosure to minimize the risk of inhalation.

Avoid Dust Generation: Use a spatula to carefully handle the powder. Avoid any actions that

could create dust.

Container Management: Keep the Celgosivir container tightly sealed when not in use.

Dissolving: When preparing solutions, add the solvent to the powder slowly to prevent

splashing.

Post-Handling and Decontamination:
Cleaning: Thoroughly clean the workspace and any equipment used with an appropriate

solvent.

PPE Removal: Remove gloves using the proper technique (without touching the outer

surface) and dispose of them in the designated chemical waste container.

Hand Hygiene: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of Celgosivir and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Unused Compound: Unused Celgosivir should be disposed of as chemical waste. It must

be placed in a clearly labeled, sealed container and disposed of through a licensed

professional waste disposal company.

Contaminated Materials: All disposable items that have come into contact with Celgosivir,
such as gloves, weighing paper, and pipette tips, must be collected in a designated

hazardous waste container.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as chemical waste. The rinsed container can then be disposed of according

to laboratory protocols.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps in the safe handling of Celgosivir, from initial

preparation to final disposal.
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Figure 1. A workflow diagram outlining the procedural steps for the safe handling of Celgosivir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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